2-cyclopropyl-1,3-dioxo-N-(1,3-thiazol-2-yl)-2,3-dihydro-1H-isoindole-5-carboxamide
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Description
This compound belongs to the isoindole-1,3-dione carboxamide family, characterized by a bicyclic isoindole core modified with a cyclopropyl group at position 2 and a 1,3-thiazol-2-yl substituent on the amide nitrogen.
Properties
Molecular Formula |
C15H11N3O3S |
|---|---|
Molecular Weight |
313.3 g/mol |
IUPAC Name |
2-cyclopropyl-1,3-dioxo-N-(1,3-thiazol-2-yl)isoindole-5-carboxamide |
InChI |
InChI=1S/C15H11N3O3S/c19-12(17-15-16-5-6-22-15)8-1-4-10-11(7-8)14(21)18(13(10)20)9-2-3-9/h1,4-7,9H,2-3H2,(H,16,17,19) |
InChI Key |
CPOIQEHDOUZHPK-UHFFFAOYSA-N |
Canonical SMILES |
C1CC1N2C(=O)C3=C(C2=O)C=C(C=C3)C(=O)NC4=NC=CS4 |
Origin of Product |
United States |
Biological Activity
2-cyclopropyl-1,3-dioxo-N-(1,3-thiazol-2-yl)-2,3-dihydro-1H-isoindole-5-carboxamide is a complex organic compound notable for its unique structural features, including a cyclopropyl group, dioxo moiety, and thiazole ring. This compound has garnered attention due to its potential therapeutic applications, particularly in antimicrobial and anticancer research.
The molecular formula of the compound is with a molecular weight of approximately 327.4 g/mol. The structural complexity contributes to its diverse biological activities.
Structural Features
| Feature | Description |
|---|---|
| Cyclopropyl Group | Enhances reactivity and potential biological interactions |
| Dioxo Moiety | Increases chemical reactivity |
| Thiazole Ring | Associated with various biological activities |
Biological Activity
Research indicates that compounds containing thiazole and isoindole moieties exhibit a range of biological activities. Preliminary studies suggest that 2-cyclopropyl-1,3-dioxo-N-(1,3-thiazol-2-yl)-2,3-dihydro-1H-isoindole-5-carboxamide may interact with specific molecular targets involved in various biological pathways.
Antimicrobial Properties
Studies have shown that similar compounds possess antimicrobial properties. The thiazole ring is often linked to enhanced activity against bacterial strains.
Anticancer Potential
Compounds with isoindole structures are recognized for their anticancer properties. Research into the mechanisms of action suggests that this compound may inhibit certain enzymes or receptors involved in cancer cell proliferation.
The mechanism of action for 2-cyclopropyl-1,3-dioxo-N-(1,3-thiazol-2-yl)-2,3-dihydro-1H-isoindole-5-carboxamide involves interaction with specific molecular targets within cells. This may include:
- Enzyme Inhibition : Potential inhibition of key enzymes involved in metabolic pathways.
- Receptor Modulation : Interaction with receptors that regulate cellular processes.
Case Studies and Research Findings
Several studies have explored the biological activity of similar compounds:
- Antimicrobial Activity : A study revealed that derivatives of thiazole exhibited significant activity against Gram-positive and Gram-negative bacteria.
- Anticancer Activity : Research indicated that isoindole derivatives could induce apoptosis in cancer cells through the modulation of signaling pathways.
- In Vivo Studies : Animal models have shown promising results for compounds similar to 2-cyclopropyl-1,3-dioxo-N-(1,3-thiazol-2-yl)-2,3-dihydro-1H-isoindole-5-carboxamide in reducing tumor growth.
Comparative Analysis
When compared to structurally similar compounds, 2-cyclopropyl-1,3-dioxo-N-(1,3-thiazol-2-yl)-2,3-dihydro-1H-isoindole-5-carboxamide stands out due to its unique combination of functional groups which may enhance its biological activity.
| Compound Name | Molecular Formula | Molecular Weight |
|---|---|---|
| 2-cyclopropyl-N-(4-methylthiazol-2-yl)-1,3-dioxoisoindole | 327.4 g/mol | |
| 2-cyclopropyl-N-(5-propan-2-ylthiadiazol-2(3H)-ylidene)-1,3-dioxoisoindole | 356.4 g/mol | |
| N-(5-cyclobutylthiazol-2(3H)-ylidene)-2-cyclopropylcarboxamide | 368.4 g/mol |
Comparison with Similar Compounds
Comparison with Structural Analogs
Key Structural Differences
The compound is compared to three analogs from the evidence, differentiated by substituents on the isoindole core and amide nitrogen:
Substituent Analysis
- 2-Methylpropyl: A branched alkyl chain increases lipophilicity (logP ~3.5–4.0), which may reduce aqueous solubility but enhance membrane permeability. However, this analog was discontinued, suggesting possible stability or efficacy issues .
Amide Substituents :
- 1,3-Thiazol-2-yl : A heteroaromatic group capable of hydrogen bonding via the thiazole nitrogen, critical for target engagement in enzyme inhibitors .
- Pyridin-3/2-ylmethyl : Pyridine derivatives offer basic nitrogen atoms for protonation, influencing solubility and ionic interactions. The pyridin-3-ylmethyl analog’s discontinuation may reflect suboptimal binding or toxicity .
Pharmacological Implications (Hypothetical)
While direct activity data is unavailable, structural trends suggest:
- The methoxyethyl-thiazole analog (CAS: 831211-56-4) may serve as a soluble prodrug or intermediate for further derivatization .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
